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Mechanism of Action

Sisunatovir specifically targets the Fusion glycoprotein F0 of the Human respiratory syncytial virus [1]. The
RSV F protein is essential for the virus to enter host cells. It exists in a metastable pre-fusion conformation
before undergoing a dramatic structural change to a post-fusion state, which drives the merging of the viral

and host cell membranes [2].

Sisunatovir functions by inhibiting this conformational change [2]. By binding to the pre-fusion F
glycoprotein, it stabilizes the protein and prevents the rearrangement necessary for fusion, effectively

stopping the virus from infecting the cell. This class of drug is known as a fusion inhibitor [3].

Quantitative Pharmacological Profile

The table below summarizes key experimental data for Sisunatovir's antiviral activity and cellular toxicity.

Value (RSV  Assayl/Cell

Parameter Value (RSV A) . Notes
B) Line

ICso (Potency) [4] 1.4nM 1.0 nM Not Specified Concentration for 50%
inhibition of viral infection.
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Value (RSV  AssaylCell

Parameter Value (RSV A) . Notes

B) Line
ECso (In Vivo Virus titer RSV A2 Oral administration of 1, 10,
Efficacy) [4] reduction in infected mice and 50 mg/kg.

mouse lungs

CCso > 4000 nM (Vero 5588 nM MTT assay Concentration for 50%
(Cytotoxicity) [4] cells) (HepG2 cytotoxicity, indicating high
cells) selectivity.

Structural Insights and Binding

Research on other RSV fusion inhibitors, such as Lonafarnib, provides a model for how small molecules like
Sisunatovir might interact with the F protein. Cryo-electron microscopy studies have shown that these
inhibitors can bind to a symmetrical pocket within the central cavity of the pre-fusion F trimer [2]. This
binding site is distinct from the targets of neutralizing antibodies like Palivizumab, as mutations that confer
resistance to the small molecule do not affect antibody sensitivity [2]. The following diagram illustrates the

general mechanism of fusion inhibition.
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Research and Clinical Status

Sisunatovir is currently an investigational drug and has not been approved for clinical use [1]. It has been
evaluated in clinical trials for treating RSV in adults who have undergone hematopoietic cell transplantation
(HCT) with an upper respiratory tract infection [1]. Its development addresses a significant unmet medical
need for effective antiviral treatments for RSV, as current options are largely limited to supportive care or

prophylactic antibodies [5] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s542099?utm_src=pdf-bulk
https://www.smolecule.com/products/s542099?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

